Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics†
Chemical Communications Pub Date: 2017-01-30 DOI: 10.1039/C7CC00189D
Abstract
We report here the first example of concentration-triggered helicate-to-tetrahedron transformation in supramolecular lanthanide edifices, along with their highly efficient and selective luminescence sensing properties toward PA at the ppb level.
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